Oxalosuccinic acid is the essential intermediate to decouple oxidation and decarboxylation steps in isocitrate dehydrogenase (IDH) assays, circumventing the limitations of isocitrate or α-ketoglutarate. Key benefits: • Enables direct measurement of decarboxylation rate constants and metal cofactor (Mn²⁺/Mg²⁺) affinities. • Assay non-decarboxylating IDH variants (HtICDH) without substrate substitution. • Strict steric/electronic specificity avoids inertness of oxaloacetic acid. Supplied as stabilized salt or anhydrous form for immediate in situ preparation. Standard global shipping on dry ice.
Oxalosuccinic acid is a highly reactive, transient 6-carbon beta-keto tricarboxylic acid that serves as the central intermediate in the isocitrate dehydrogenase (IDH) catalyzed conversion of isocitrate to alpha-ketoglutarate [1]. In commercial and laboratory procurement, it is primarily sourced to isolate the decarboxylation or reductive carboxylation half-reactions of IDH, which cannot be decoupled when using stable precursors like isocitric acid [2]. Because of its inherent kinetic instability and rapid spontaneous decarboxylation in aqueous media, procurement requires strict attention to storage conditions, often necessitating anhydrous handling or salt-form stabilization (e.g., barium oxalosuccinate) prior to in situ assay preparation [1].
Substituting oxalosuccinic acid with its stable upstream precursor (isocitric acid) or downstream product (alpha-ketoglutarate) fundamentally alters the mechanistic scope of an assay [1]. Using isocitric acid forces the measurement of the global oxidative decarboxylation rate, masking the distinct kinetics of the intermediate oxalosuccinate decarboxylation step [1]. Conversely, utilizing alpha-ketoglutarate only permits the study of the reverse reductive carboxylation pathway, which is thermodynamically distinct [2]. Furthermore, substituting with other beta-keto acids like oxaloacetic acid fails because IDH exhibits strict steric and electronic specificity for the C6 tricarboxylic structure of oxalosuccinate, rendering generic class-level substitutes catalytically inert in IDH-targeted applications [1].
Oxalosuccinic acid is characterized by extreme kinetic instability in aqueous environments, undergoing rapid spontaneous beta-decarboxylation to alpha-ketoglutarate [1]. Comparative stability assessments of biological beta-keto acids establish that oxalosuccinic acid is significantly more labile than oxaloacetic acid, while its upstream precursor, isocitric acid, exhibits indefinite stability in neutral aqueous buffers [1]. The decarboxylation rate is further accelerated in the presence of specific metal cations such as Al3+ and Mn2+ [1].
| Evidence Dimension | Spontaneous non-enzymatic decarboxylation stability |
| Target Compound Data | Highly unstable; undergoes rapid spontaneous decarboxylation |
| Comparator Or Baseline | Isocitric acid (indefinitely stable in aqueous solution) |
| Quantified Difference | Complete divergence in shelf-life and solution stability |
| Conditions | Aqueous buffer (pH 5.6) with or without metal cations |
Buyers must procure oxalosuccinic acid as a dry, stabilized salt and prepare solutions immediately prior to use, avoiding the generic bulk-buffer preparation methods used for isocitric acid.
Procuring oxalosuccinic acid allows researchers to bypass the initial NAD(P)+ dependent dehydrogenation step of IDH and directly measure the kinetics of the decarboxylation half-reaction [1]. Kinetic studies on pig heart IDH demonstrate that when the decarboxylation of enzyme-bound oxalosuccinate is isolated, the Km for the essential Mn2+ cofactor shifts to 19 micromolar, compared to a Km of 2 micromolar when measuring the global dehydrogenation step starting from isocitric acid [1].
| Evidence Dimension | Km for Mn2+ cofactor in isolated reaction steps |
| Target Compound Data | Km for Mn2+ = 19 micromolar (isolated decarboxylation) |
| Comparator Or Baseline | Isocitric acid (Km for Mn2+ = 2 micromolar for global dehydrogenation) |
| Quantified Difference | A nearly 10-fold shift in metal cofactor affinity depending on the driven half-reaction |
| Conditions | Pig heart NADP-dependent IDH assay at varying Mn2+ and TPNH concentrations |
Essential for enzymologists who need to accurately parameterize the metal-dependent decarboxylation step without interference from the oxidation step.
In specialized studies of the reductive TCA cycle, certain ancestral IDH enzymes (such as those from Hydrogenobacter thermophilus) function strictly as oxalosuccinate reductases [1]. For these non-decarboxylating variants, oxalosuccinic acid is the true and obligatory substrate for the reduction reaction, whereas alpha-ketoglutarate, the standard substrate for reductive carboxylation in conventional IDH, exhibits no substrate or inhibitory activity[1].
| Evidence Dimension | Substrate viability for H. thermophilus ICDH |
| Target Compound Data | Acts as the direct substrate for enzymatic reduction |
| Comparator Or Baseline | Alpha-ketoglutarate (catalytically inert; no inhibitory effect) |
| Quantified Difference | Absolute binary difference in substrate recognition (active vs. inactive) |
| Conditions | In vitro enzymatic assay of H. thermophilus ICDH |
Researchers studying ancient metabolic pathways or non-decarboxylating IDH mutants must procure oxalosuccinic acid, as the standard alpha-ketoglutarate substitute will yield false-negative activity results.
Because oxalosuccinic acid allows the decoupling of the oxidation and decarboxylation steps of isocitrate dehydrogenase, it is the required substrate for assays designed to measure the specific rate constants and metal-cofactor affinities (e.g., Mn2+ or Mg2+) of the decarboxylase active site[1].
In microbiology and evolutionary biochemistry, oxalosuccinic acid is utilized to assay non-decarboxylating IDH variants (such as HtICDH) that directly reduce oxalosuccinate to isocitrate, a pathway where standard alpha-ketoglutarate cannot be substituted[2].
Due to its extreme lability compared to other biological beta-keto acids, oxalosuccinic acid serves as a highly sensitive model compound in physical organic chemistry for studying the mechanisms of spontaneous, metal-ion-catalyzed non-enzymatic decarboxylation[3].
Corrosive;Irritant